Cas no 1806708-01-9 (Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate
• CAS No: 1806708-01-9
• MF: C₁₃H₁₂ClF₃O₃
• MW: 308.680793762207
• CID: 4958121
• Update Time: 2025-05-24

Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate

• Inchi： 1S/C13H12ClF3O3/c1-3-20-12(19)9-6-8(11(14)7(2)18)4-5-10(9)13(15,16)17/h4-6,11H,3H2,1-2H3
• InChI Key： IALJCPSTFVSFPR-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(F)(F)F)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate

Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate (CAS No. 1806708-01-9): A Comprehensive Overview

Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate (CAS No. 1806708-01-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its complex structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both trifluoromethyl and chloro substituents, along with the ester functionality, contributes to its versatile reactivity and potential applications in drug discovery and development.

The Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate molecule is a derivative of benzoic acid, which is a well-documented scaffold in medicinal chemistry due to its favorable pharmacokinetic properties and biological activity. The introduction of the trifluoromethyl group enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further derivatization. Additionally, the 1-chloro-2-oxopropyl side chain introduces electrophilic centers that can participate in various nucleophilic substitution reactions, enabling the synthesis of more complex structures.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate has been investigated for its potential role in the synthesis of molecules targeting various therapeutic areas. For instance, studies have suggested that this compound may serve as a precursor in the development of anti-inflammatory agents, where the trifluoromethyl group can modulate receptor binding affinity and efficacy.

The structural features of this compound also make it relevant in the context of enzyme inhibition. The combination of the ester group and the electron-withdrawing nature of the trifluoromethyl and chloro substituents can influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. This has led to investigations into its potential as an inhibitor for enzymes involved in metabolic pathways and signal transduction processes.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that modifications to the substituents on the benzoate ring can significantly alter the binding affinity and selectivity of potential drug candidates. The use of virtual screening techniques has identified several derivatives of Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate that show promise as lead compounds for further optimization.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has been explored to facilitate the introduction of complex functional groups efficiently. These synthetic strategies not only enhance the scalability but also improve the overall sustainability of producing such specialized intermediates.

In conclusion, Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethyl)benzoate represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications. Its role as an intermediate in drug discovery underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic pathways and pharmacological applications, this compound is poised to play a crucial role in future medical innovations.